Cas no 137066-64-9 (3,5-Pyridinediamine,2-methoxy-(9CI))
137066-64-9 structure
Product Name:3,5-Pyridinediamine,2-methoxy-(9CI)
CAS No:137066-64-9
MF:C6H9N3O
MW:139.155160665512
CID:1020149
PubChem ID:18767347
Update Time:2025-04-20
3,5-Pyridinediamine,2-methoxy-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Pyridinediamine,2-methoxy-(9CI)
- 137066-64-9
- 2-methoxypyridine-3,5-diamine
- SCHEMBL8986074
- AKOS006365186
-
- Inchi: 1S/C6H9N3O/c1-10-6-5(8)2-4(7)3-9-6/h2-3H,7-8H2,1H3
- InChI Key: KESFPUUBTQMZEO-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(=CN=1)N)N
Computed Properties
- Exact Mass: 139.074561919g/mol
- Monoisotopic Mass: 139.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 74.2Ų
3,5-Pyridinediamine,2-methoxy-(9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
137066-64-9 (3,5-Pyridinediamine,2-methoxy-(9CI)) Related Products
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